Cas no 85979-57-3 (6-(4-fluorophenyl)pyrimidin-4-ol)

• Product Name: 6-(4-fluorophenyl)pyrimidin-4-ol
• CAS No: 85979-57-3
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD16652722
• CID: 1843377
• PubChem ID: 135679871
• Update Time: 2025-04-21

6-(4-fluorophenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenyl)-4(1H)-pyrimidinone
• 6-(4-fluorophenyl)-1H-pyrimidin-4-one
• 6-(4-FLUOROPHENYL)-3,4-DIHYDROPYRIMIDIN-4-ONE
• EN300-237363
• CS-0268251
• 6-(4-Fluorophenyl)-4(3H)-pyrimidinone #
• 4-(4-fluorophenyl)-1H-pyrimidin-6-one
• F1967-0482
• 6-(4-fluorophenyl)pyrimidin-4-ol
• UWDUMRWLLYZYBY-UHFFFAOYSA-N
• 6-(4-Fluorophenyl)pyrimidin-4(3H)-one
• AKOS005208291
• 6-Oxo-4-(4-fluorophenyl)-1,6-dihydropyrimidine
• 85979-57-3
• DTXSID30345552
• Pyrimidine, 6-oxo-4-(4-fluorophenyl)-1,6-dihydro-

• MDL： MFCD16652722
• Inchi： 1S/C10H7FN2O/c11-8-3-1-7(2-4-8)9-5-10(14)13-6-12-9/h1-6H,(H,12,13,14)
• InChI Key： UWDUMRWLLYZYBY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(NC=N1)=O

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines